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molecular formula C6H6BrNO B1282956 (3-Bromopyridin-2-yl)methanol CAS No. 52378-64-0

(3-Bromopyridin-2-yl)methanol

Cat. No. B1282956
CAS RN: 52378-64-0
M. Wt: 188.02 g/mol
InChI Key: FTTLCYCJDYIEFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04152443

Procedure details

A solution sodium nitrite (2.38 g.) in water (10 ml.) was added dropwise to a stirred mixture of 3-amino-2-hydroxymethylpyridine (4.8 g.) in aqueous hydrobromic acid (48%, 10 ml) and water (5 ml) at 0°-5° C. This solution of the diazonium salt was added to a hot solution of cuprous bromide (2.5 g.) in 60% hydrobromic acid and following cessation of nitrogen evolution the mixture was heated on the steam bath for 0.5 hours, diluted with water and saturated with hydrogen sulphide. Filtration, concentration to low bulk and extraction with chloroform yielded 3-bromo-2-hydroxymethyl-pyridine (4.8 g.). This was dissolved in aqueous hydrobromic acid (48%, 50 ml.), cysteamine hydrochloride (3.22 g.) added and the solution obtained was heated under reflux for 6 hours. Concentration, followed by recrystallisation from aqueous ethanol afforded 2-((2-aminoethyl)-thiomethyl)-thiomethyl)-3-bromopyridine dihydrobromide (6.1 g.), m.p. 252°-254°.
Name
sodium nitrite
Quantity
2.38 g
Type
reactant
Reaction Step One
Name
3-amino-2-hydroxymethylpyridine
Quantity
4.8 g
Type
reactant
Reaction Step One
Name
hydrobromic acid
Quantity
10 mL
Type
reactant
Reaction Step One
Name
water
Quantity
10 mL
Type
solvent
Reaction Step One
Name
water
Quantity
5 mL
Type
solvent
Reaction Step One
[Compound]
Name
diazonium salt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
cuprous bromide
Quantity
2.5 g
Type
reactant
Reaction Step Two
Name
hydrobromic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
hydrogen sulphide
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
3-bromo-2-hydroxymethyl-pyridine

Identifiers

REACTION_CXSMILES
N([O-])=O.[Na+].N[C:6]1[C:7]([CH2:12][OH:13])=[N:8][CH:9]=[CH:10][CH:11]=1.[BrH:14]>O.S>[Br:14][C:6]1[C:7]([CH2:12][OH:13])=[N:8][CH:9]=[CH:10][CH:11]=1 |f:0.1|

Inputs

Step One
Name
sodium nitrite
Quantity
2.38 g
Type
reactant
Smiles
N(=O)[O-].[Na+]
Name
3-amino-2-hydroxymethylpyridine
Quantity
4.8 g
Type
reactant
Smiles
NC=1C(=NC=CC1)CO
Name
hydrobromic acid
Quantity
10 mL
Type
reactant
Smiles
Br
Name
water
Quantity
10 mL
Type
solvent
Smiles
O
Name
water
Quantity
5 mL
Type
solvent
Smiles
O
Step Two
[Compound]
Name
diazonium salt
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Compound]
Name
cuprous bromide
Quantity
2.5 g
Type
reactant
Smiles
Name
hydrobromic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Br
Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Name
hydrogen sulphide
Quantity
0 (± 1) mol
Type
solvent
Smiles
S

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was heated on the steam bath for 0.5 hours
Duration
0.5 h
FILTRATION
Type
FILTRATION
Details
Filtration, concentration
EXTRACTION
Type
EXTRACTION
Details
to low bulk and extraction with chloroform

Outcomes

Product
Name
3-bromo-2-hydroxymethyl-pyridine
Type
product
Smiles
BrC=1C(=NC=CC1)CO
Measurements
Type Value Analysis
AMOUNT: MASS 4.8 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.